Cas no 81597-70-8 (5-Bromo-N-cyclopropylthiophene-2-sulfonamide)

5-Bromo-N-cyclopropylthiophene-2-sulfonamide is a sulfonamide derivative featuring a brominated thiophene core and a cyclopropyl substituent. This compound is of interest in medicinal chemistry and agrochemical research due to its structural versatility, which allows for further functionalization and potential biological activity. The bromine atom at the 5-position provides a reactive site for cross-coupling reactions, facilitating the synthesis of more complex derivatives. The cyclopropyl group may enhance metabolic stability and influence binding interactions in target systems. Its well-defined structure and synthetic utility make it a valuable intermediate for developing novel therapeutic agents or crop protection chemicals. The compound is typically handled under controlled conditions due to its reactivity.

5-Bromo-N-cyclopropylthiophene-2-sulfonamide structure

81597-70-8 structure

Product Name:5-Bromo-N-cyclopropylthiophene-2-sulfonamide

CAS No:81597-70-8

MF:C₇H₈BrNO₂S₂

MW:282.177918434143

CID:2092058

PubChem ID:934531

Update Time:2025-06-08

5-Bromo-N-cyclopropylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-N-cyclopropylthiophene-2-sulfonamide
- DB-242265
- STK862718
- 5-Bromo-thiophene-2-sulfonic acid cyclopropylamide
- G72321
- 81597-70-8
- AKOS000388137
- MDL： MFCD04016900
- Inchi： 1S/C7H8BrNO2S2/c8-6-3-4-7(12-6)13(10,11)9-5-1-2-5/h3-5,9H,1-2H2
- InChI Key： LHDJVDLKKWWRLJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(S1)S(NC1CC1)(=O)=O

Computed Properties

Exact Mass: 280.91798g/mol
Monoisotopic Mass: 280.91798g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 82.8Å²

5-Bromo-N-cyclopropylthiophene-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM123842-1g	5-bromo-N-cyclopropylthiophene-2-sulfonamide	81597-70-8	95%	1g	$328	2021-08-05
Alichem	A169005015-1g	5-Bromo-N-cyclopropylthiophene-2-sulfonamide	81597-70-8	95%	1g	$281.16	2023-09-01
Chemenu	CM123842-1g	5-bromo-N-cyclopropylthiophene-2-sulfonamide	81597-70-8	95%+	1g	$328	2024-07-23
1PlusChem	1P00GK1K-100mg	5-BroMo-thiophene-2-sulfonic acid cyclopropylaMide	81597-70-8	95%	100mg	$72.00	2024-04-21
1PlusChem	1P00GK1K-250mg	5-BroMo-thiophene-2-sulfonic acid cyclopropylaMide	81597-70-8	95%	250mg	$120.00	2024-04-21
A2B Chem LLC	AH71672-100mg	5-Bromo-N-cyclopropylthiophene-2-sulfonamide	81597-70-8	95%	100mg	$55.00	2024-04-19
A2B Chem LLC	AH71672-250mg	5-Bromo-N-cyclopropylthiophene-2-sulfonamide	81597-70-8	95%	250mg	$92.00	2024-04-19
Aaron	AR00GK9W-100mg	5-BroMo-thiophene-2-sulfonic acid cyclopropylaMide	81597-70-8	95%	100mg	$69.00	2025-02-17
Aaron	AR00GK9W-250mg	5-BroMo-thiophene-2-sulfonic acid cyclopropylaMide	81597-70-8	95%	250mg	$117.00	2025-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626359-1g	5-Bromo-N-cyclopropylthiophene-2-sulfonamide	81597-70-8	98%	1g	￥1988.00	2024-07-28